Cas no 84213-92-3 (N,N-diethyl-N-{2-oxo-2-[(2,4,6-trimethylphenyl)amino]ethyl}prop-2-yn-1-aminium)

• Product Name: N,N-diethyl-N-{2-oxo-2-[(2,4,6-trimethylphenyl)amino]ethyl}prop-2-yn-1-aminium
• CAS No: 84213-92-3
• MF: C₁₈H₂₇N₂O
• MW: 287.419784784317
• CID: 1821474
• PubChem ID: 55209
• Update Time: 2025-04-21

N,N-diethyl-N-{2-oxo-2-[(2,4,6-trimethylphenyl)amino]ethyl}prop-2-yn-1-aminium Chemical and Physical Properties

Names and Identifiers

• N,N-diethyl-N-{2-oxo-2-[(2,4,6-trimethylphenyl)amino]ethyl}prop-2-yn-1-aminium
• diethyl-[2-oxo-2-(2,4,6-trimethylanilino)ethyl]-prop-2-ynylazanium
• Diethyl(2-propynyl)(((2,4,6-trimethylphenyl)carbamoyl)methyl)ammonium
• 2-Propyn-1-aminium, N,N-diethyl-N-(2-oxo-2-((2,4,6-trimethylphenyl)amino)ethyl)-
• 84213-92-3
• DTXSID20233136
• AMMONIUM, DIETHYL(2-PROPYNYL)(((2,4,6-TRIMETHYLPHENYL)CARBAMOYL)METHYL)-

• Inchi： 1S/C18H26N2O/c1-7-10-20(8-2,9-3)13-17(21)19-18-15(5)11-14(4)12-16(18)6/h1,11-12H,8-10,13H2,2-6H3/p+1
• InChI Key： QUCJYMNWIXLYAD-UHFFFAOYSA-O
• SMILES： O=C(C[N+](CC#C)(CC)CC)NC1C(C)=CC(C)=CC=1C

Computed Properties

• Exact Mass: 287.212338489g/mol
• Monoisotopic Mass: 287.212338489g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 29.1Ų